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Compound of Interest

Compound Name: N-Acetyl Sulfamethazine-d4

Cat. No.: B563795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed, step-by-step synthesis pathway for N-Acetyl
Sulfamethazine-d4. The synthesis is divided into three core stages: the initial synthesis of

sulfamethazine, followed by deuteration of the aromatic ring, and concluding with N-acetylation.

This document includes comprehensive experimental protocols, tabulated quantitative data for

each reaction, and visual diagrams of the synthesis pathway and experimental workflows to

ensure clarity and reproducibility.

Core Synthesis Pathway
The synthesis of N-Acetyl Sulfamethazine-d4 is achieved through a three-step process. The

first step involves the condensation of sulfaguanidine with 2,4-pentanedione to form

sulfamethazine. The second step introduces deuterium atoms onto the phenyl ring of

sulfamethazine via an acid-catalyzed hydrogen-deuterium exchange. The final step is the

selective N-acetylation of the anilino nitrogen of the deuterated sulfamethazine.
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Step 1: Synthesis of Sulfamethazine

Step 2: Deuteration Step 3: N-Acetylation

Sulfaguanidine

Sulfamethazine
 Condensation 

2,4-Pentanedione

Sulfamethazine-d4

 H/D Exchange 
(CF3COOD/D2O) N-Acetyl Sulfamethazine-d4

 Acetic Anhydride, 
Pyridine 
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Start

Prepare aqueous acidic
buffer solution (pH 5.0)

Add Sulfaguanidine and
2,4-Pentanedione

Heat at 100-105°C
for 72 hours

Cool and dilute
with water

Filter and wash
with hot water

Dry the product

Sulfamethazine

 

Start

Dissolve Sulfamethazine
in CF3COOD and D2O

Stir at room temperature
for 24-48 hours

Neutralize with
anhydrous Na2CO3

Extract with
Dichloromethane

Wash organic layer

Dry and concentrate

Sulfamethazine-d4

 

Start

Suspend Sulfamethazine-d4
in Pyridine

Add Acetic Anhydride

Heat on steam bath
for 45 minutes

Cool and dilute
with water

Chill to induce
precipitation

Filter, wash, and dry

N-Acetyl Sulfamethazine-d4

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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